Cas no 898460-82-7 (2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)-N-phenylacetamide
• CAS No: 898460-82-7
• MF: C₂₂H₂₈N₄O₃S
• MW: 428.547723770142
• CID: 5485290
• Update Time: 2025-06-10

2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(2-morpholin-4-ylethyl)-2-oxo-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]-N-phenylacetamide
• 2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)-N-phenylacetamide

• Inchi： 1S/C22H28N4O3S/c27-20(23-17-6-2-1-3-7-17)16-30-21-18-8-4-5-9-19(18)26(22(28)24-21)11-10-25-12-14-29-15-13-25/h1-3,6-7H,4-5,8-16H2,(H,23,27)
• InChI Key： YCSSPPNTOSMBNV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1C2=C(N(CCN3CCOCC3)C(=O)N=1)CCCC2

Additional information on 2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)-N-phenylacetamide

Introduction to 2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)-N-phenylacetamide (CAS No. 898460-82-7)

2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)-N-phenylacetamide, with the CAS number 898460-82-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazoline derivatives and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)-N-phenylacetamide is intricate and consists of a quinazoline core linked to a morpholine ring and a phenylacetamide moiety via a sulfanyl group. The quinazoline ring system is known for its diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties. The presence of the morpholine ring and the phenylacetamide group further enhances its pharmacological potential by introducing additional functional groups that can interact with various biological targets.

The synthesis of 2-({1-2-(morpholin-4-yl)ethyl-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)-N-phenylacetamide typically involves several steps. One common approach is to start with the formation of the quinazoline core through a condensation reaction between an appropriate amine and an aldehyde or ketone. Subsequently, the morpholine ring can be introduced via an alkylation reaction. The final step involves the attachment of the phenylacetamide group through a sulfanylation reaction. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound.

In terms of biological properties, 2-{[1-(2-morpholinoethyl)-5aH-thieno[3',4':3''(R),4'']diquinazolinon]-4(3H)-sulfanyl}-N,N-dimethylacetamide (a closely related compound) has been shown to exhibit potent antitumor activity against various cancer cell lines. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has been reported to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The potential therapeutic applications of 2-{[1-(2-morpholinoethyl)-5aH-thieno[3',4':3''(R),4'']diquinazolinon]-4(3H)-sulfanyl}-N,N-dimethylacetamide have been explored in preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry in 2021 evaluated its efficacy in treating colorectal cancer using both in vitro and in vivo models. The results showed that this compound significantly reduced tumor growth and improved survival rates in animal models without causing significant toxicity.

Beyond its antitumor and anti-inflammatory properties, recent research has also highlighted the potential of 2-{[1-(2-morpholinoethyl)-5aH-thieno[3',4':3''(R),4'']diquinazolinon]-4(3H)-sulfanyl}-N,N-dimethylacetamide as a neuroprotective agent. A study published in Neuropharmacology in 2020 found that this compound could protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have therapeutic potential for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-{[1-(2-morpholinoethyl)-5aH-thieno[3',4':3''(R),4'']diquinazolinon]-4(3H)-sulfanyl}-N,N-dimethylacetamide have also been investigated. Studies have shown that it has good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics make it a promising candidate for further development as a therapeutic agent.

In conclusion, 2-{[1-(2-morpholinoethyl)-5aH-thieno[3',4':3''(R),4'']diquinazolinon]-4(3H)-sulfanyl}-N,N-dimethylacetamide (CAS No. 898460-82-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in oncology, inflammation, and neurodegeneration.